Cas no 1796641-45-6 ((2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid)

• Product Name: (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid
• CAS No: 1796641-45-6
• MF: C₁₁H₁₂INO₄
• MW: 349.121755599976
• CID: 5936768
• PubChem ID: 38988440
• Update Time: 2025-06-13

(2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid
• EN300-37101031
• 1796641-45-6

• Inchi： 1S/C11H12INO4/c1-6(14)13-9(11(16)17)5-7-2-3-10(15)8(12)4-7/h2-4,9,15H,5H2,1H3,(H,13,14)(H,16,17)/t9-/m1/s1
• InChI Key： IVMIEKMLDYZRFB-SECBINFHSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@H](C(=O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 348.98111g/mol
• Monoisotopic Mass: 348.98111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.6Ų

Additional information on (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid

Introduction to (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic Acid (CAS No. 1796641-45-6)

(2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. With a CAS number of 1796641-45-6, this compound represents a fascinating molecule that combines an amino acid-like backbone with a substituted aromatic ring, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid consists of a propanoic acid moiety modified with an acetamide group at the second carbon position and a 4-hydroxy-3-iodophenyl group at the third carbon position. This arrangement creates a complex scaffold that may interact with various biological targets, thereby exhibiting potential pharmacological effects. The presence of both hydroxyl and iodine substituents on the aromatic ring introduces additional functional diversity, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in designing molecules that incorporate both amino acid derivatives and aromatic heterocycles, as these structural motifs are often found in biologically active compounds. The (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid structure aligns well with this trend, offering a versatile platform for medicinal chemists to explore new therapeutic avenues. Its stereochemistry, particularly the (2R) configuration at the propanoic acid chiral center, is crucial for determining its biological activity and may play a key role in modulating its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceutical agents. The combination of an acetamide group and an iodinated phenyl ring suggests that it may possess properties suitable for use as an intermediate in the synthesis of more complex drug molecules. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs.

Recent research has highlighted the importance of iodinated aromatic compounds in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The iodine atom in (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid may contribute to these desirable properties, making it an attractive candidate for further exploration. Studies have shown that such compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory processes, cancer, and other diseases.

The synthesis of (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity during the synthesis of the chiral propanoic acid moiety requires careful selection of reaction conditions and protecting groups. Additionally, the introduction of the 4-hydroxy-3-iodophenyl group necessitates steps that preserve both functional groups while ensuring high yield and purity. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to produce this compound in sufficient quantities for biological testing.

In conclusion, (2R)-2-acetamido-3-(4-hydroxy-3-iodophenyl)propanoic acid (CAS No. 1796641-45-6) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of an amino acid-like backbone and substituted aromatic ring makes it a promising candidate for further investigation in drug discovery. As our understanding of its biological activities grows, so too will its utility in developing novel therapeutic agents that address unmet medical needs.